Cas no 2034312-23-5 (N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 2034312-23-5
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 6409674
• PubChem ID: 121022510
• Update Time: 2025-06-14

N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS026704360
• N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• F6560-7983
• N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 2034312-23-5

• Inchi： 1S/C19H18N4O3/c1-23-11-14(10-22-23)15-7-6-13(8-20-15)9-21-19(24)18-12-25-16-4-2-3-5-17(16)26-18/h2-8,10-11,18H,9,12H2,1H3,(H,21,24)
• InChI Key： UOPYCFMSVDJEDL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NCC1=CN=C(C=C1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 350.13789045g/mol
• Monoisotopic Mass: 350.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.3Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Analysis of N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2034312-23-5)

The compound N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS No. 2034312-23-5, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, characterized by its unique structural features, exhibits potential applications in drug discovery and development. Its pyrazole and pyridine moieties, combined with a benzodioxine backbone, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of enzymatic activity, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide aligns with this trend, as its structure suggests potential interactions with key protein targets. The integration of heterocyclic compounds like this one into drug design is a hot topic, with many researchers exploring their efficacy in cancer therapy, neurodegenerative diseases, and inflammatory disorders.

The synthesis of CAS No. 2034312-23-5 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The 1-methyl-1H-pyrazol-4-yl group, in particular, is a critical component that contributes to the compound's stability and binding affinity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this molecule, ensuring its suitability for further biological testing.

From a pharmacological perspective, N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown promise in preliminary studies. Its ability to penetrate cell membranes and interact with intracellular targets makes it a valuable tool for drug screening and mechanistic studies. Additionally, its low toxicity profile in early-stage assays highlights its potential for clinical translation, though further in vivo studies are necessary to confirm these findings.

The growing interest in AI-driven drug discovery has also brought attention to compounds like CAS No. 2034312-23-5. Machine learning models are increasingly being used to predict the biological activity and optimize the structure of such molecules, reducing the time and cost associated with traditional drug development. This intersection of computational chemistry and experimental validation is reshaping the landscape of pharmaceutical research, making compounds like this one even more relevant.

In conclusion, N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a fascinating area of study with broad implications for modern medicine. Its unique chemical properties, combined with the latest advancements in biotechnology and drug design, position it as a compound of significant interest for future research and development efforts.